99-89-8

4-Isopropylphenol

In Stock

• CAS RN:
• 99-89-8

• Formula:
• C9H12O

• InChI:
• InChI=1S/C9H12O/c1-7(2)8-3-5-9(10)6-4-8/h3-7,10H,1-2H3

• InChIKey:
• YQUQWHNMBPIWGK-UHFFFAOYSA-N

• Sonochemical degradation of 4-Isopropylphenol has been studied.
  p-Isopropylphenol, also known as australol or p-cumenol, belongs to the class of organic compounds known as cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety. p-Isopropylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). p-Isopropylphenol is a medicinal, spicy, and warm tasting compound that can be found in cumin. This makes p-isopropylphenol a potential biomarker for the consumption of this food product.
  

4,7-Dichlorothieno[2,3-d]pyridazine

In Stock

• CAS RN:
• 699-89-8

• Formula:
• C6H2Cl2N2S

• InChI:
• InChI=1S/C6H2Cl2N2S/c7-5-3-1-2-11-4(3)6(8)10-9-5/h1-2H

• InChIKey:
• YGYFCYSNQMVWKS-UHFFFAOYSA-N

• 4,7-Dichlorothieno[2,3-d]pyridazine is a useful research compound. Its molecular formula is C6H2Cl2N2S and its molecular weight is 205.06 g/mol. The purity is usually 95%.

Thujic acid

• CAS RN:
• 499-89-8

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c1-10(2)6-3-4-8(5-7-10)9(11)12/h3-7H,1-2H3,(H,11,12)

• InChIKey:
• JHHXPQAUADQJBQ-UHFFFAOYSA-N

• Thujic acid is a natural product found in Platycladus orientalis, Thuja plicata, and Calocedrus formosana with data available.

Acetiaminum

In Stock

• CAS RN:
• 299-89-8

• Formula:
• C16H22N4O4S

• InChI:
• InChI=1S/C16H22N4O4S/c1-10(15(25-13(4)23)5-6-24-12(3)22)20(9-21)8-14-7-18-11(2)19-16(14)17/h7,9H,5-6,8H2,1-4H3,(H2,17,18,19)/b15-10-

• InChIKey:
• ISIPQAHMLLFSFR-GDNBJRDFSA-N

• Acetiaminum, also known as Acetiaminum, is a useful research compound. Its molecular formula is C16H22N4O4S and its molecular weight is 366.4 g/mol. The purity is usually 95%.

Benzene, 2-cyclopenten-1-yl-

• CAS RN:
• 39599-89-8

• Formula:
• C11H12

• InChI:
• InChI=1S/C11H12/c1-2-6-10(7-3-1)11-8-4-5-9-11/h1-4,6-8,11H,5,9H2

• InChIKey:
• ZOZIUVMYACMJGS-UHFFFAOYSA-N

• Benzene, 2-cyclopenten-1-yl- is a useful research compound. Its molecular formula is C11H12 and its molecular weight is 144.21 g/mol. The purity is usually 95%.

Spiro[1-azabicyclo[2.2.2]octane-3,2'(3'H)-furo[2,3-b]pyridine]

In Stock

• CAS RN:
• 220099-89-8

• Formula:
• C13H16N2O

• InChI:
• InChI=1S/C13H16N2O/c1-2-10-8-13(16-12(10)14-5-1)9-15-6-3-11(13)4-7-15/h1-2,5,11H,3-4,6-9H2

• InChIKey:
• OCKIPDMKGPYYJS-UHFFFAOYSA-N

• Spiro[1-azabicyclo[2.2.2]octane-3,2'(3'H)-furo[2,3-b]pyridine] is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28 g/mol. The purity is usually 95%.

(E)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide

In Stock

• CAS RN:
• 398999-89-8

• Formula:
• C20H21N3O5S2

• InChI:
• InChI=1S/C20H21N3O5S2/c1-22-18-16(27-2)4-3-5-17(18)29-20(22)21-19(24)14-6-8-15(9-7-14)30(25,26)23-10-12-28-13-11-23/h3-9H,10-13H2,1-2H3

• InChIKey:
• GNWYYTXQNJTVRZ-QZQOTICOSA-N

• (E)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C20H21N3O5S2 and its molecular weight is 447.52. The purity is usually 95%.

6-Amino-1,3-diphenyl-4-(2,3,4-trimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• CAS RN:
• 767299-89-8

• Formula:
• C28H24N4O4

• InChI:
• InChI=1S/C28H24N4O4/c1-33-21-15-14-19(25(34-2)26(21)35-3)22-20(16-29)27(30)36-28-23(22)24(17-10-6-4-7-11-17)31-32(28)18-12-8-5-9-13-18/h4-15,22H,30H2,1-3H3

• InChIKey:
• ALCIPBOWGZEBPT-UHFFFAOYSA-N

• 6-Amino-1,3-diphenyl-4-(2,3,4-trimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a useful research compound. Its molecular formula is C28H24N4O4 and its molecular weight is 480.5g/mol. The purity is usually 95%.

1-(2-Fluoropropyl)piperidin-4-amine hydrochloride

In Stock

• CAS RN:
• 1315499-89-8

• Formula:
• C8H18ClFN2

• InChI:
• InChI=1S/C8H17FN2.ClH/c1-7(9)6-11-4-2-8(10)3-5-11;/h7-8H,2-6,10H2,1H3;1H

• InChIKey:
• SZURQHKTBMWCNS-UHFFFAOYSA-N

• 1-(2-Fluoropropyl)piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C8H18ClFN2 and its molecular weight is 196.69 g/mol. The purity is usually 95%.

6-Methylbenzo[d]isoxazol-3-amine

In Stock

• CAS RN:
• 1378699-89-8

• Formula:
• C8H8N2O

• InChI:
• InChI=1S/C8H8N2O/c1-5-2-3-6-7(4-5)11-10-8(6)9/h2-4H,1H3,(H2,9,10)

• InChIKey:
• AXUHXLAVQYXDMT-UHFFFAOYSA-N

• 6-Methylbenzo[d]isoxazol-3-amine is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.165. The purity is usually 95%.

5-Hydroxy-3,9-diazaspiro[5.5]undecan-2-one;2,2,2-trifluoroacetic acid

In Stock

• CAS RN:
• 2230799-89-8

• Formula:
• C11H17F3N2O4

• InChI:
• InChI=1S/C9H16N2O2.C2HF3O2/c12-7-6-11-8(13)5-9(7)1-3-10-4-2-9;3-2(4,5)1(6)7/h7,10,12H,1-6H2,(H,11,13);(H,6,7)

• InChIKey:
• RZOPFZDRKYMYLI-UHFFFAOYSA-N

• 5-Hydroxy-3,9-diazaspiro[5.5]undecan-2-one;2,2,2-trifluoroacetic acid is a useful research compound. Its molecular formula is C11H17F3N2O4 and its molecular weight is 298.262. The purity is usually 95%.

1-(2-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole

Usually In Stock

• CAS RN:
• 2248299-89-8

• Formula:
• C13H12BrF2N

• InChI:
• InChI=1S/C13H12BrF2N/c1-8-7-10(13(15)16)9(2)17(8)12-6-4-3-5-11(12)14/h3-7,13H,1-2H3

• InChIKey:
• KTIMRHMOQQUGID-UHFFFAOYSA-N

• 1-(2-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole is a useful research compound. Its molecular formula is C13H12BrF2N and its molecular weight is 300.147. The purity is usually 95%.